Cas no 1260688-48-9 (3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one
• CAS No: 1260688-48-9
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5344279
• Update Time: 2025-07-14

3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-ethylquinolin-4(1H)-one
• 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4-one
• 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one
• 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4(1H)-one

• Inchi： 1S/C21H19N3O4/c1-4-24-12-17(19(25)16-7-5-6-8-18(16)24)21-22-20(23-28-21)13-9-14(26-2)11-15(10-13)27-3/h5-12H,4H2,1-3H3
• InChI Key： NKAMJYVRMDHPPY-UHFFFAOYSA-N
• SMILES： O1C(C2C(C3C=CC=CC=3N(C=2)CC)=O)=NC(C2C=C(C=C(C=2)OC)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 586
• XLogP3: 3.6
• Topological Polar Surface Area: 77.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1260688-48-9)

The compound 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1260688-48-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique oxadiazole and quinolinone moieties make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most searched questions in the context of this compound is: "What are the biological activities of 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one?" Preliminary studies suggest that this molecule exhibits anti-proliferative properties, which could be leveraged in cancer treatment. The presence of the dimethoxyphenyl group enhances its bioavailability, a critical factor in drug development. This aligns with the current trend in pharmaceutical research, where bioavailability optimization is a hot topic.

Another area of interest is the compound's synthetic pathway. The 1,2,4-oxadiazole ring is known for its stability and versatility, making it a popular scaffold in drug design. Recent advancements in green chemistry have also sparked discussions about eco-friendly synthesis methods for such compounds. This is particularly relevant as the scientific community shifts toward sustainable drug development practices.

The quinolin-4-one core of this molecule is another focal point. This structural feature is commonly found in compounds with antimicrobial and antiviral activities. Given the ongoing global focus on infectious diseases, the potential of CAS No. 1260688-48-9 in this domain is a subject of active research. Questions like "Can 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one be used against resistant pathogens?" are frequently explored in academic forums.

In summary, 3-[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one represents a multifaceted compound with broad applications in modern pharmacology. Its structural complexity and functional diversity make it a valuable subject for further investigation, particularly in the realms of targeted therapy and infectious disease control. As research progresses, this molecule could play a pivotal role in addressing some of the most pressing challenges in healthcare today.